Cas no 1904357-32-9 (3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one)

• Product Name: 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one
• CAS No: 1904357-32-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6275500
• PubChem ID: 92087274
• Update Time: 2025-05-25

3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(3-pyridin-2-yloxypyrrolidin-1-yl)butan-1-one
• AKOS025349775
• 3,3-dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one
• 3,3-dimethyl-1-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]butan-1-one
• F6476-0069
• 1904357-32-9
• 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C15H22N2O2/c1-15(2,3)10-14(18)17-9-7-12(11-17)19-13-6-4-5-8-16-13/h4-6,8,12H,7,9-11H2,1-3H3
• InChI Key： OVWYOQJCQWRTEL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CCN(C(CC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one

3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one: A Comprehensive Overview

3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one (CAS No. 1904357-32-9) is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolidine ring and a pyridine moiety. The integration of these structural elements contributes to its diverse chemical properties and potential applications.

The molecular structure of 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one is characterized by a pyrrolidine ring substituted with a pyridine group at the 2-position via an oxygen atom. The butanone moiety is attached to the nitrogen atom of the pyrrolidine ring, while two methyl groups are present on the carbonyl carbon. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it a versatile compound for synthetic chemistry and pharmacological studies.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The presence of the pyridine ring introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain biochemical pathways. Additionally, the pyrrolidine ring provides a rigid structure that can facilitate specific interactions with biological targets.

One notable application of 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one is in the field of medicinal chemistry. Its structural features make it an ideal candidate for investigating kinase inhibitors and other enzyme-targeted therapies. For instance, studies have shown that derivatives of this compound can modulate protein kinases involved in cancer cell proliferation, suggesting its potential role in anticancer drug development.

The synthesis of 3,3-Dimethyl-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)butan-1-one involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have made the compound more accessible for large-scale production and further experimentation.

In terms of physical properties, 3,3-Dimethyl... exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including chromatography and spectroscopy. These properties are crucial for its characterization and application in chemical research.

The pharmacokinetic profile of 3,3-Dimethyl... has also been studied extensively. Research indicates that it demonstrates moderate absorption rates in preclinical models, with significant bioavailability after oral administration. Its metabolic pathways involve cytochrome P450 enzymes, which highlights the need for further investigation into potential drug-drug interactions.

From an environmental perspective, 3,3-Dimethyl... has been evaluated for its biodegradability and ecotoxicological effects. Studies suggest that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations relevant to industrial discharges. These findings are essential for ensuring responsible use and disposal practices in chemical manufacturing.

In conclusion, 3,3-Dimethyl... (CAS No. 1904357...) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique structure enables diverse chemical interactions, making it a valuable tool for researchers across disciplines. As ongoing studies continue to uncover its potential uses and mechanisms of action, this compound stands at the forefront of innovative chemical research.